Cas no 865543-90-4 (N-(2Z)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide)

• Product Name: N-(2Z)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide
• CAS No: 865543-90-4
• MF: C₁₃H₁₅ClN₂OS
• MW: 282.789000749588
• CID: 5989316
• PubChem ID: 2104658
• Update Time: 2025-10-24

N-(2Z)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide
• (Z)-N-(4-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)pivalamide
• Propanamide, N-(4-chloro-3-methyl-2(3H)-benzothiazolylidene)-2,2-dimethyl-
• 865543-90-4
• N-[(2Z)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-dimethylpropanamide
• N-(4-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-2,2-dimethylpropanamide
• F1381-0090
• AKOS024608254

• Inchi： 1S/C13H15ClN2OS/c1-13(2,3)11(17)15-12-16(4)10-8(14)6-5-7-9(10)18-12/h5-7H,1-4H3
• InChI Key： BNWGSBSGSQEWHS-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=C(Cl)C=CC=C2S1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.0593620g/mol
• Monoisotopic Mass: 282.0593620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 396.0±44.0 °C(Predicted)
• pka: -0.10±0.20(Predicted)

Additional information on N-(2Z)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide

Comprehensive Analysis of N-(2Z)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide (CAS No. 865543-90-4)

The compound N-(2Z)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide (CAS No. 865543-90-4) is a specialized organic molecule with a unique structural framework. Its benzothiazole core, combined with a propanamide side chain, makes it a subject of interest in pharmaceutical and agrochemical research. The presence of a chloro substituent at the 4-position and a methyl group at the 3-position further enhances its reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

One of the most searched questions about this compound revolves around its synthetic pathway and mechanism of action. The Z-configuration of the imine bond in its structure suggests stereospecific interactions, which are critical for its biological activity. Recent studies highlight its potential as a kinase inhibitor, a hot topic in oncology research. Additionally, its heterocyclic nature makes it a candidate for catalysis and material science applications, addressing the growing demand for eco-friendly chemical processes.

From an industrial perspective, N-(2Z)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide is often discussed in forums focusing on patent landscapes and intellectual property. Its CAS No. 865543-90-4 is frequently queried in databases like SciFinder and Reaxys, reflecting its commercial relevance. The compound’s solubility and stability under various conditions are also common search keywords, as these properties dictate its formulation in end-use products.

Environmental and regulatory concerns have spurred interest in the biodegradability and toxicity profile of this compound. With the rise of green chemistry initiatives, researchers are investigating its metabolic pathways in organisms, a topic frequently explored in academic papers. The chlorinated moiety, while enhancing efficacy, also raises questions about environmental persistence, making it a focal point for sustainability-driven research.

In summary, N-(2Z)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide (CAS No. 865543-90-4) represents a versatile scaffold with multidisciplinary applications. Its integration into high-throughput screening libraries and computational modeling studies underscores its relevance in modern science. As the demand for tailored chemicals grows, this compound continues to attract attention from both academia and industry.